Synthetic strategies for preparing BEDT-TTF derivatives functionalised with metal ion binding groups

New Journal of Chemistry Pub Date: 2006-10-02 DOI: 10.1039/B606715H

Abstract

The syntheses of BEDT-TTF (ET) derivatives with potential metal ion binding pyridyl, bipyridyl and terpyridyl groups is achieved either by stepwise construction of the organosulfur core or via reactions of hydroxymethyl-ET for which a cheap and efficient four step route is reported. The tosylate of hydroxymethyl-ET, reported for the first time, undergoes nucleophilic substitutions with pyridyl, bipyridyl- and terpyridyl-thiolates to give new donors. The X-ray crystal structures of two substituted ET derivatives show considerable deviation of the organosulfur donor system from planarity by bending about the short molecular axis of the ET group.

Graphical abstract: Synthetic strategies for preparing BEDT-TTF derivatives functionalised with metal ion binding groups
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